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Core Biochemical Profile

The table below summarizes the key biochemical characteristics of 1-Azakenpaullone:

Property Detail

CAS Number 676596-65-9 [1] [2]

Molecular Formula C₁₅H₁₀BrN₃O [1] [2]

Molecular Weight 328.16 g/mol [1] [3]

Primary Target Glycogen Synthase Kinase-3β (GSK-3β) [1] [3]

IC₅₀ (GSK-3β) 18 nM (cell-free assay) [1] [3]

Selectivity >100-fold selective for GSK-3β over CDK1/cyclin B and CDK5/p25 [1]

Key Experimental Findings and Applications

1-Azakenpaullone has been shown to have significant effects in various areas of cellular research:

Stimulates Osteoblast Differentiation: At 3 µM, it enhances the differentiation and mineralization of

human mesenchymal stem cells (MSCs) into osteoblasts (bone-forming cells). This effect is mediated
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through the activation of Wnt signaling, leading to nuclear accumulation of β-catenin and upregulation

of the key osteogenic transcription factor Runx2 [4].
Protects Podocytes: It protects kidney podocytes (specialized cells in the filtration barrier) from

injury by reducing damage to the intracellular cytoskeleton (F-actin and microtubules). This suggests
potential for therapeutic development in proteinuric kidney diseases [5].

Promotes Airway Basal Cell Proliferation: It acts as a pro-proliferative agent for human airway
basal stem cells, indicating potential utility in promoting lung regeneration following injury [6].

Induces β-cell Proliferation: In combination with glucose, it stimulates the proliferation of pancreatic
β-cells, which are responsible for insulin production [1].

Detailed Experimental Protocols

The following are detailed methodologies for key experiments cited in the search results.

In Vitro Kinase Assay for GSK-3β Inhibition [1]

This protocol measures the direct inhibition of GSK-3β enzyme activity by 1-Azakenpaullone.

Kinase Preparation: GSK-3β is diluted 1:100 in a buffer containing 1 mg/mL BSA and 10 mM

dithiothreitol.
Reaction Setup: A 30 µL final reaction volume is prepared containing:

5 µL of 40 µM GS-1 peptide (substrate).
Assay buffer (10 mM MgCl₂, 1 mM EGTA, 1 mM DTT, 25 mM Tris/HCl pH 7.5).

15 µM [γ-³²P]ATP.
The test compound (1-Azakenpaullone).

Incubation: The reaction is carried out for 30 minutes at 30°C.
Termination & Detection: A 25 µL aliquot is spotted onto Whatman P81 phosphocellulose paper.

The paper is washed five times in a 1% phosphoric acid solution, and the radioactivity is counted
using a scintillation counter to determine the remaining kinase activity.

Cell-Based Assay for Osteoblast Differentiation [4]

This protocol assesses the compound's ability to induce bone cell differentiation in human MSCs.

Cell Culture: Immortalized human Mesenchymal Stem Cells (MSCs) are cultured and differentiated.

Treatment: Cells are treated with 3 µM 1-Azakenpaullone for 10 days during osteoblastic
differentiation, with DMSO used as a vehicle control.
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Differentiation Assessment:
Alkaline Phosphatase (ALP) Activity: Measured using a cytochemical staining assay and a
quantitative activity measurement.

Mineralization: Assessed using Alizarin Red S staining to detect calcium deposits.
Gene Expression: The mRNA levels of osteoblast-specific markers (ALP, OC, ON, COL1A1,

OPN) are analyzed using quantitative RT-PCR (qRT-PCR).

In Vivo Behavioral Study [1]

This protocol evaluates the neurological effects of 1-Azakenpaullone in a mouse model.

Animal Model: Male NMRI mice.
Drug Administration: 1-Azakenpaullone (10 or 100 pmol) is administered via

intracerebroventricular (i.c.v.) injection.
Behavioral Tests:

Locomotor Activity: Measured in an open field.
Prepulse Inhibition (PPI): Assesses sensorimotor gating.

Cognitive Function: Evaluated using specific memory tests.
Motor Coordination: Tested using a rotarod apparatus.

Mechanism of Action and Signaling Pathway

1-Azakenpaullone functions primarily by potently and selectively inhibiting the enzyme GSK-3β. As an

ATP-competitive inhibitor, it binds to the kinase's active site, preventing it from phosphorylating its

downstream substrates [3]. A key consequence of this inhibition is the disruption of the destruction complex

that normally targets β-catenin for degradation. This leads to the stabilization and nuclear accumulation of β-

catenin, where it acts as a transcriptional co-activator to drive the expression of target genes (e.g., Runx2,

cyclin D1) that promote processes like cell proliferation, differentiation, and survival [4].

The following diagram illustrates the core signaling pathway affected by 1-Azakenpaullone:
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core signaling pathway of 1-Azakenpaullone

Important Considerations for Researchers

Research Use Only: This compound is strictly labeled for research use and is not intended for
diagnostic or therapeutic applications [1] [2].

Solubility and Storage:
Solubility: Soluble in DMSO (up to 66 mg/mL), but insoluble in water or ethanol. Fresh,

moisture-absorbing DMSO is recommended for optimal solubility [1].
Storage: The powder is stable for at least 3 years at -20°C. Stock solutions in DMSO should be

stored at -80°C for long-term (1 year) or -20°C for short-term (6 months), and repeated freeze-
thaw cycles should be avoided [3].

Recent Advances: A 2024 publication describes a more efficient two-step synthesis protocol for 1-
Azakenpaullone, which could improve its accessibility for research [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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